S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] hex-2-enethioate

• CAS No.: 10018-93-6
• Product Name: S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] hex-2-enethioate
• Molecular Formula: C27H44N7O17P3S
• Molecular Weight: 863.7 g/mol
• IUPAC Name: S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] hex-2-enethioate
• Standard InChI: InChI=1S/C27H44N7O17P3S/c1-4-5-6-7-18(36)55-11-10-29-17(35)8-9-30-25(39)22(38)27(2,3)13-48-54(45,46)51-53(43,44)47-12-16-21(50-52(40,41)42)20(37)26(49-16)34-15-33-19-23(28)31-14-32-24(19)34/h6-7,14-16,20-22,26,37-38H,4-5,8-13H2,1-3H3,(H,29,35)(H,30,39)(H,43,44)(H,45,46)(H2,28,31,32)(H2,40,41,42)/t16-,20-,21-,22?,26-/m1/s1
• Standard InChIKey: OINXHIBNZUUIMR-ZOGSZLKASA-N
• Isomeric SMILES: CCC/C=C/C(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
• SMILES: CCCC=CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
• Canonical SMILES: CCCC=CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
• Physical Description: Solid
• Description: trans-2-Hexenoyl-CoA, also known as (2E)-hexenoyl-CoA or trans-hex-2-enoyl-CoA, belongs to the class of organic compounds known as medium-chain 2-enoyl coas. These are organic compounds containing a coenzyme A substructure linked to a medium-chain 2-enoyl chain of 5 to 12 carbon atoms. trans-2-Hexenoyl-CoA is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). trans-2-Hexenoyl-CoA has been primarily detected in urine. Within the cell, trans-2-hexenoyl-CoA is primarily located in the cytoplasm. trans-2-Hexenoyl-CoA exists in all eukaryotes, ranging from yeast to humans. In humans, trans-2-hexenoyl-CoA is involved in the fatty acid metabolism pathway. trans-2-Hexenoyl-CoA is also involved in several metabolic disorders, some of which include long-chain-3-hydroxyacyl-CoA dehydrogenase deficiency (lchad), short chain acyl CoA dehydrogenase deficiency (scad deficiency), very-long-chain acyl CoA dehydrogenase deficiency (vlcad), and the glutaric aciduria type I pathway.
• PubChem Compound: 440612
• Last Modified: Nov 11 2021